molecular formula C13H19NO B8743414 3-Methyl-5-(2,6,6-trimethyl-2-cyclohexen-1-yl)isoxazole CAS No. 39190-09-5

3-Methyl-5-(2,6,6-trimethyl-2-cyclohexen-1-yl)isoxazole

Cat. No.: B8743414
CAS No.: 39190-09-5
M. Wt: 205.30 g/mol
InChI Key: UEBXVANRKDLJNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-5-(2,6,6-trimethyl-2-cyclohexen-1-yl)isoxazole is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

39190-09-5

Molecular Formula

C13H19NO

Molecular Weight

205.30 g/mol

IUPAC Name

3-methyl-5-(2,6,6-trimethylcyclohex-2-en-1-yl)-1,2-oxazole

InChI

InChI=1S/C13H19NO/c1-9-6-5-7-13(3,4)12(9)11-8-10(2)14-15-11/h6,8,12H,5,7H2,1-4H3

InChI Key

UEBXVANRKDLJNF-UHFFFAOYSA-N

Canonical SMILES

CC1=CCCC(C1C2=CC(=NO2)C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

54 g of 4-[2,6,6-trimethyl-cyclohex-2-en-1-yl]-3,4-epoxy-2-butanone-oxime, which can be prepared as indicated above, in 500 ml of benzene were refluxed in the presence of 2 g of p-toluenesulphonic acid for about 4 hours. The water formed in the course of the reaction was removed as it formed by azeotropic distillation.
Name
4-[2,6,6-trimethyl-cyclohex-2-en-1-yl]-3,4-epoxy-2-butanone-oxime
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
500 mL
Type
solvent
Reaction Step Four

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